ML356

• CAS No.: 1808260-45-8
• Product Name: ML356
• Molecular Formula: C19H25N3O4S2
• Molecular Weight: 423.54
• IUPAC Name: 2-ethyl-N-[4-(4-morpholin-4-ylsulfonylphenyl)-1,3-thiazol-2-yl]butanamide
• Standard InChI: InChI=1S/C19H25N3O4S2/c1-3-14(4-2)18(23)21-19-20-17(13-27-19)15-5-7-16(8-6-15)28(24,25)22-9-11-26-12-10-22/h5-8,13-14H,3-4,9-12H2,1-2H3,(H,20,21,23)
• Standard InChIKey: YKNITTNJEATJKT-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=NC(=CS1)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Appearance: Solid powder
• Description: ML356 is a selective inhibitor of FAS-TE. It act as an inhibitor of the thioesterase domain of fatty acid synthase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML356; ML-356; ML 356
• Reference: 1: Ardecky R, Hedrick MP, Gosalia P, Yamamoto F, Milewski M, Barron N, Sun Q, Zhou J, Ganji S, Mehta A, Sugarman E, Nguyen K, Vasile S, Suyama E, Teriete P, Sheffler D, Lee PS, Mattmann M, De Ingeniis J, Stonich D, Mangravita-Novo A, Salaniwal S, Kung P, Diwan J, Smith LH, Sergienko E, Chung TDY, Pinkerton AB, Cosford NDP, Smith JW. Selective inhibitors of FAS-TE. 2013 Apr 12 [updated 2014 Jan 13]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK189923/ PubMed PMID: 24624464.
• PubChem Compound: 70680643
• Last Modified: Nov 11 2021